Cas no 61899-20-5 (3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-)
61899-20-5 structure
Product Name:3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-
CAS No:61899-20-5
MF:C12H15NO
MW:189.253603219986
CID:463504
PubChem ID:60800750
Update Time:2025-04-19
3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-
- 4-[4-(dimethylamino)phenyl]but-3-yn-1-ol
- 61899-20-5
- DTXSID30734028
- 4-(4-Dimethylamino-phenyl)-but-3-yn-1-ol
-
- Inchi: 1S/C12H15NO/c1-13(2)12-8-6-11(7-9-12)5-3-4-10-14/h6-9,14H,4,10H2,1-2H3
- InChI Key: IHOWLJXQRLIENZ-UHFFFAOYSA-N
- SMILES: OCCC#CC1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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